Cas no 832112-53-5 (1,2,4,5-Tetrazine, 3,6-bis(butylsulfonyl)-)

• Product Name: 1,2,4,5-Tetrazine, 3,6-bis(butylsulfonyl)-
• CAS No: 832112-53-5
• MF: C₁₀H₁₈N₄O₄S₂
• MW: 322.404319286346
• CID: 676225
• PubChem ID: 71416028
• Update Time: 2025-04-19

1,2,4,5-Tetrazine, 3,6-bis(butylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3,6-bis(butylsulfonyl)-
• 3,6-bis(butylsulfonyl)-1,2,4,5-tetrazine
• 832112-53-5
• 3,6-Di(butane-1-sulfonyl)-1,2,4,5-tetrazine
• DTXSID60835431

• Inchi： 1S/C10H18N4O4S2/c1-3-5-7-19(15,16)9-11-13-10(14-12-9)20(17,18)8-6-4-2/h3-8H2,1-2H3
• InChI Key： JALZXHKNUHPBEF-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N=N1)S(CCCC)(=O)=O)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 322.07694742g/mol
• Monoisotopic Mass: 322.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 137Ų